molecular formula C11H22NO3P B8544319 Diethyl {[di(prop-2-en-1-yl)amino]methyl}phosphonate CAS No. 56900-13-1

Diethyl {[di(prop-2-en-1-yl)amino]methyl}phosphonate

Cat. No.: B8544319
CAS No.: 56900-13-1
M. Wt: 247.27 g/mol
InChI Key: HJDDLKXKJBTCFS-UHFFFAOYSA-N
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Description

Diethyl {[di(prop-2-en-1-yl)amino]methyl}phosphonate is a useful research compound. Its molecular formula is C11H22NO3P and its molecular weight is 247.27 g/mol. The purity is usually 95%.
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Properties

CAS No.

56900-13-1

Molecular Formula

C11H22NO3P

Molecular Weight

247.27 g/mol

IUPAC Name

N-(diethoxyphosphorylmethyl)-N-prop-2-enylprop-2-en-1-amine

InChI

InChI=1S/C11H22NO3P/c1-5-9-12(10-6-2)11-16(13,14-7-3)15-8-4/h5-6H,1-2,7-11H2,3-4H3

InChI Key

HJDDLKXKJBTCFS-UHFFFAOYSA-N

Canonical SMILES

CCOP(=O)(CN(CC=C)CC=C)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

0.60 g (2.9 mmole) of diethyl allylaminoethylphosphonate was dissolved in 50 ml dry diethyl ether, and 1.17 g (11.6 mmole) triethylamine was added. After 15 minutes of stirring at room temperature, 1.40 g of allylbromide was added dropwise. The mixture was refluxed during 4 days. 50 ml of water was added to the mixture and was subsequently extracted three times with 50 ml CH2Cl2. The organic layers were combined and dried with MgSO4. After filtering MgSO4 and subsequent evaporation of the solvent, the resulting product was further purified with high vacuum distillation, providing 0,6 gram (2,4 mmole, 84% yield) diethyl diallylaminomethylphosphonate having a boiling point of 65° C. under a reduced pressure of 0.1 mbar. This product was further characterised by the following spectra:
Name
diethyl allylaminoethylphosphonate
Quantity
0.6 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step One
Quantity
1.17 g
Type
reactant
Reaction Step Two
Quantity
1.4 g
Type
reactant
Reaction Step Three
Name
Quantity
50 mL
Type
reactant
Reaction Step Four

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